Cas no 888952-55-4 (O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate)

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate is a specialized dicarboxylate ester featuring both tert-butyl and methyl ester functionalities on a 3-methylpiperidine scaffold. This compound is valuable in synthetic organic chemistry as a versatile intermediate, particularly in the preparation of pharmacologically active molecules. The tert-butyl group enhances steric protection for selective reactions, while the methyl ester offers reactivity for further derivatization. Its structured piperidine core contributes to conformational rigidity, making it useful in the design of chiral ligands or bioactive compounds. The dual ester groups provide flexibility in hydrolysis or transesterification, enabling tailored modifications for target applications in medicinal chemistry and material science.

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate structure

888952-55-4 structure

Product Name:O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate

CAS No:888952-55-4

MF:C₁₃H₂₃NO₄

MW:257.3260242939

MDL:MFCD11977502

CID:720182

PubChem ID:46911995

Update Time:2025-06-07

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-tert-Butyl 3-methyl 3-methylpiperidine-1,3-dicarboxylate
- Methyl 1-Boc-3-methylpiperidine-3-carboxylate
- 1,3-PIPERIDINEDICARBOXYLIC ACID, 3-METHYL-, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
- 1-O-tert-butyl 3-O-methyl 3-methylpiperidine-1,3-dicarboxylate
- 1-(1,1-dimethylethyl) 3-methyl 1,3-piperidinedicarboxylate
- 3-methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
- PubChem17117
- QCXGMLPZKNFRRV-UHFFFAOYSA-N
- 4657AC
- 2109AF
- TRA0008897
- PB22595
- SY018678
- BB 0262995
- Methyl1-Boc-3-methylpiperidine-3-carboxylate
- 3-methyl-piperidine-1,3-dicarboxylic
- O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate
- 1-(1,1-Dimethylethyl) 3-methyl 3-methyl-1,3-piperidinedicarboxylate (ACI)
- CS-0054667
- CS-11386
- MFCD11977502
- SCHEMBL3157569
- 888952-55-4
- DTXSID90677301
- AKOS015899858
- 3-Methyl-1,3-piperidinedicarboxylic acid 1-(1,1-dimethylethyl)3-methyl ester
- MDL： MFCD11977502
- Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-6-7-13(4,9-14)10(15)17-5/h6-9H2,1-5H3
- InChI Key： QCXGMLPZKNFRRV-UHFFFAOYSA-N
- SMILES： O=C(N1CC(C)(C(OC)=O)CCC1)OC(C)(C)C

Computed Properties

Exact Mass: 257.16300
Monoisotopic Mass: 257.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 55.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 313.2±35.0 °C at 760 mmHg
Flash Point: 143.223℃
Refractive Index: 1.469
PSA: 55.84000
LogP: 2.13450
Vapor Pressure: No data available

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZS631-1g	O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate	888952-55-4	97%	1g	428.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZS631-200mg	O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate	888952-55-4	97%	200mg	122.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZS631-250mg	O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate	888952-55-4	97%	250mg	550CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZS631-50mg	O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate	888952-55-4	97%	50mg	58.0CNY	2021-07-14
TRC	M220013-50mg	Methyl 1-Boc-3-methylpiperidine-3-carboxylate	888952-55-4		50mg	$ 50.00	2022-06-04
TRC	M220013-100mg	Methyl 1-Boc-3-methylpiperidine-3-carboxylate	888952-55-4		100mg	$ 65.00	2022-06-04
TRC	M220013-500mg	Methyl 1-Boc-3-methylpiperidine-3-carboxylate	888952-55-4		500mg	$ 135.00	2022-06-04
Chemenu	CM179391-10g	Methyl 1-Boc-3-methylpiperidine-3-carboxylate	888952-55-4	97%	10g	$364	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850572-250mg	Methyl 1-Boc-3-methylpiperidine-3-carboxylate	888952-55-4	≥97%	250mg	￥151.20	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850572-1g	Methyl 1-Boc-3-methylpiperidine-3-carboxylate	888952-55-4	≥97%	1g	￥333.00	2022-01-10

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Production Method

Production Method 1

148763-41-1

888952-55-4

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Toluene , Tetrahydrofuran ; 1 h, -78 °C
1.2 4 h, -78 °C → rt; 16 h, rt

Reference

Design and Synthesis of 56 Shape-Diverse 3D Fragments

Downes, Thomas D. ; Jones, S. Paul ; Klein, Hanna F. ; Wheldon, Mary C.; Atobe, Masakazu ; et al, Chemistry - A European Journal, 2020, 26(41), 8969-8975

Production Method 2

148763-41-1

888952-55-4

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 20 min, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Identification of novel TACE inhibitors compatible with topical application

Ouvry, Gilles; Berton, Yael; Bhurruth-Alcor, Yushma; Bonnary, Laetitia; Bouix-Peter, Claire; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(8), 1848-1853